2-methyl-2-(4-methylpiperazin-1-yl)propanoic acid dihydrochloride
Overview
Description
2-Methyl-2-(4-methylpiperazin-1-yl)propanoic acid dihydrochloride is a chemical compound with potential applications in various scientific fields, including chemistry, biology, medicine, and industry. This compound is characterized by its molecular structure, which includes a piperazine ring and a carboxylic acid group.
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including the reaction of 2-methyl-2-(4-methylpiperazin-1-yl)propanoic acid with hydrochloric acid to form the dihydrochloride salt. The reaction typically involves the use of a strong acid, such as hydrochloric acid, under controlled temperature and pressure conditions.
Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar reaction conditions. The process may involve the use of reactors and other equipment to ensure the efficient production of the dihydrochloride salt. Quality control measures are also implemented to ensure the purity and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions: 2-Methyl-2-(4-methylpiperazin-1-yl)propanoic acid dihydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used to oxidize the compound.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride can be employed for reduction reactions.
Substitution: Nucleophilic substitution reactions can be carried out using appropriate nucleophiles and reaction conditions.
Major Products Formed: The major products formed from these reactions include oxidized or reduced derivatives of the compound, as well as substituted derivatives resulting from nucleophilic substitution reactions.
Scientific Research Applications
Chemistry: In chemistry, the compound can be used as a reagent or intermediate in the synthesis of other chemical compounds. Its unique structure makes it suitable for various chemical transformations.
Biology: In biological research, the compound may be used to study biological processes or as a tool in molecular biology experiments. Its interactions with biological molecules can provide insights into cellular mechanisms.
Medicine: The compound has potential applications in medicine, particularly in the development of pharmaceuticals. It may be used as a precursor or intermediate in the synthesis of drugs or as a component in drug formulations.
Industry: In industry, the compound can be utilized in the production of various chemical products, including specialty chemicals and materials. Its properties make it valuable for specific industrial applications.
Mechanism of Action
The mechanism by which 2-methyl-2-(4-methylpiperazin-1-yl)propanoic acid dihydrochloride exerts its effects involves its interaction with molecular targets and pathways. The compound may bind to specific receptors or enzymes, leading to biological or chemical changes. The exact mechanism of action would depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
2-Methyl-1-(4-methylpiperazin-1-yl)propan-2-amine
N-(4-aminophenyl)-N-methyl-2-(4-methylpiperazin-1-yl)acetamide
Methyl 2-amino-4-(4-methylpiperazin-1-yl)benzoate
Uniqueness: 2-Methyl-2-(4-methylpiperazin-1-yl)propanoic acid dihydrochloride is unique in its structure, particularly the presence of the carboxylic acid group and the piperazine ring
Properties
CAS No. |
2613382-16-2 |
|---|---|
Molecular Formula |
C9H20Cl2N2O2 |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
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